Cas no 2386417-90-7 ((2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane)

• Product Name: (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane
• CAS No: 2386417-90-7
• MF: C₈H₈F₂OS
• MW: 190.2103
• CID: 5076934
• Update Time: 2025-06-09

(2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane

• Inchi： 1S/C8H8F2OS/c1-11-6-4-3-5(9)7(10)8(6)12-2/h3-4H,1-2H3
• InChI Key： LZWIPTTYQOHZQX-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1C(=C(C([H])=C([H])C=1OC([H])([H])[H])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.6
• Topological Polar Surface Area: 34.5

Additional information on (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane

Introduction to (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane (CAS No. 2386417-90-7)

(2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane) is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2386417-90-7, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and synthetic chemistry.

The molecular structure of (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane) incorporates both fluoro and methoxy substituents on a phenyl ring, which are known to influence its reactivity and biological activity. The presence of fluorine atoms, in particular, has been widely studied for their ability to enhance metabolic stability and binding affinity in drug molecules. This feature makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds for their potential therapeutic benefits. The combination of fluoro and methoxy groups in (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane) suggests that it may exhibit unique pharmacological properties, which could be exploited in the design of novel pharmaceutical agents. For instance, such compounds have shown promise in the development of kinase inhibitors and other targeted therapies.

One of the key areas where this compound has shown promise is in the synthesis of small-molecule inhibitors. The sulfane moiety in the molecule can serve as a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane) a valuable building block in synthetic chemistry.

Recent studies have also explored the use of (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane) in the development of bioactive molecules. The fluoro group's ability to modulate electronic properties and interactions with biological targets has been particularly noted. For example, fluorinated compounds have been shown to improve oral bioavailability and resistance to metabolic degradation, making them attractive candidates for drug development.

The methoxy group in the molecule also contributes to its overall reactivity and functionality. Methoxy-substituted aromatic compounds are known for their role in various biological processes and have been extensively studied for their potential as pharmacophores. The presence of both fluoro and methoxy groups in (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane) suggests that it may exhibit a synergistic effect, enhancing its biological activity.

In conclusion, (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane) (CAS No. 2386417-90-7) is a compound with significant potential in pharmaceutical research. Its unique structural features and reported applications make it a compelling subject for further study. As research continues to uncover new applications for fluorinated aromatic compounds, (2,3-Difluoro-6-methoxyphenyl)(methyl)sulfane) is likely to play an important role in the development of next-generation therapeutics.